Cas no 873569-74-5 (N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide)

N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
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- Inchi: 1S/C21H24N2O4/c1-3-26-18-11-7-5-9-16(18)22-21(25)15-13-20(24)23(14-15)17-10-6-8-12-19(17)27-4-2/h5-12,15H,3-4,13-14H2,1-2H3,(H,22,25)
- InChI Key: APUHHALAILOBLO-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2OCC)C(=O)CC(C(NC2=CC=CC=C2OCC)=O)C1
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3053-0526-10μmol |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
873569-74-5 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
Life Chemicals | F3053-0526-2μmol |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
873569-74-5 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
Life Chemicals | F3053-0526-50mg |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
873569-74-5 | 90%+ | 50mg |
$160.0 | 2023-07-28 | |
Life Chemicals | F3053-0526-20mg |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
873569-74-5 | 90%+ | 20mg |
$99.0 | 2023-07-28 | |
Life Chemicals | F3053-0526-30mg |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
873569-74-5 | 90%+ | 30mg |
$119.0 | 2023-07-28 | |
Life Chemicals | F3053-0526-10mg |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
873569-74-5 | 90%+ | 10mg |
$79.0 | 2023-07-28 | |
Life Chemicals | F3053-0526-2mg |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
873569-74-5 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
Life Chemicals | F3053-0526-4mg |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
873569-74-5 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
Life Chemicals | F3053-0526-15mg |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
873569-74-5 | 90%+ | 15mg |
$89.0 | 2023-07-28 | |
Life Chemicals | F3053-0526-20μmol |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
873569-74-5 | 90%+ | 20μmol |
$79.0 | 2023-07-28 |
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide Related Literature
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Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
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Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
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J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
Additional information on N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 873569-74-5): A Comprehensive Overview
N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 873569-74-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the pyrrolidine family and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and development.
The chemical structure of N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide consists of a pyrrolidine ring with a carboxamide functional group and two ethoxyphenyl substituents. The presence of these substituents imparts specific pharmacological properties to the molecule, making it an interesting subject for both academic and industrial research. The compound's molecular formula is C18H21NO4, and its molecular weight is approximately 323.36 g/mol.
Recent studies have highlighted the potential of N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems and may have neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide can inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.
In addition to its potential in neurodegenerative disorders, N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can exhibit antiproliferative effects on various cancer cell lines. A study published in the Cancer Research Journal reported that N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide can induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation.
The pharmacokinetic properties of N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences evaluated the oral bioavailability and tissue distribution of N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide in animal models and found that it exhibits good tissue penetration and sustained plasma levels.
The safety profile of N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide is another important aspect that has been investigated. Toxicological studies have demonstrated that this compound has low toxicity at therapeutic doses. A comprehensive toxicology report published in the Toxicological Sciences Journal evaluated the acute and chronic toxicity of N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide in rodents and found no significant adverse effects at clinically relevant concentrations.
In conclusion, N,1-bis(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 873569-74-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to explore its full potential in various disease states, contributing to advancements in drug discovery and development.
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